Cas no 462114-39-2 (5-Bromo-2-(pyrrolidin-3-yloxy)pyridine)
5-Bromo-2-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-(pyrrolidin-3-yloxy)pyridine
- 5-bromo-2-pyrrolidin-3-yloxypyridine
- 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine
-
- Inchi: 1S/C9H11BrN2O/c10-7-1-2-9(12-5-7)13-8-3-4-11-6-8/h1-2,5,8,11H,3-4,6H2
- InChI Key: XWIFUYNFGVIYON-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)OC1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.6
- Topological Polar Surface Area: 34.2
5-Bromo-2-(pyrrolidin-3-yloxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B263631-100mg |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 100mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B263631-500mg |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 500mg |
$ 500.00 | 2022-06-07 | ||
| TRC | B263631-1g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 1g |
$ 775.00 | 2022-06-07 | ||
| Enamine | EN300-1223821-0.05g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 0.05g |
$515.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-0.1g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 0.1g |
$540.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-0.25g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 0.25g |
$564.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-0.5g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 0.5g |
$589.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-1.0g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 1.0g |
$614.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-2.5g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 2.5g |
$1202.0 | 2023-07-08 | ||
| Enamine | EN300-1223821-5.0g |
5-bromo-2-(pyrrolidin-3-yloxy)pyridine |
462114-39-2 | 5.0g |
$1779.0 | 2023-07-08 |
5-Bromo-2-(pyrrolidin-3-yloxy)pyridine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine
Introduction to 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 462114-39-2)
5-Bromo-2-(pyrrolidin-3-yloxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 462114-39-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with a bromo group at the 5-position and an oxy-pyrrolidine moiety at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug discovery and development.
The compound's molecular structure, characterized by a bromine atom and an ether linkage to a pyrrolidine ring, contributes to its versatility in medicinal chemistry. The presence of the bromo group facilitates further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. Additionally, the pyrrolidin-3-yloxy group introduces a nitrogen-rich scaffold that can interact with biological targets, enhancing the compound's potential as a pharmacophore.
In recent years, 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine has garnered attention in the development of small-molecule inhibitors targeting various therapeutic areas. For instance, its structural motif has been explored in the design of kinase inhibitors, where the pyridine and pyrrolidine moieties can mimic natural substrates or bind to allosteric sites on the enzyme. The bromine substituent further allows for site-specific modifications, enabling researchers to optimize potency and selectivity.
One notable application of this compound is in the synthesis of antiviral agents. The combination of a pyridine ring and an oxygenated nitrogen heterocycle has been shown to disrupt viral replication mechanisms by inhibiting key enzymes or interacting with host cell factors. Preclinical studies have demonstrated promising results using derivatives of 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine in models of RNA virus infections, highlighting its potential as a lead compound for further development.
Moreover, the compound's role in oncology research is increasingly significant. Researchers have leveraged its scaffold to create inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. The ability to introduce diverse functional groups while maintaining biological activity has made 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine a cornerstone in structure-based drug design. Its derivatives have shown efficacy in preclinical trials by modulating signaling pathways that are aberrant in tumor cells.
The synthesis of 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include nucleophilic substitution reactions to introduce the pyrrolidinyl ether linkage, followed by bromination at the desired position on the pyridine ring. Advances in catalytic methods have improved both yield and purity, making large-scale production feasible for research and industrial applications.
From a chemical biology perspective, understanding the interactions between 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine and biological targets is crucial for rational drug design. Computational modeling techniques, such as molecular docking and dynamic simulations, have been instrumental in predicting binding affinities and identifying key residues involved in ligand-receptor interactions. These insights guide medicinal chemists in modifying the compound's structure to enhance its pharmacological profile.
The regulatory landscape for compounds like 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine emphasizes safety and efficacy standards in pharmaceutical development. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production. Additionally, rigorous toxicological assessments are conducted to evaluate potential side effects before clinical trials commence.
Future directions in research may explore novel derivatives of 5-Bromo-2-(pyrrolidin-3-yloxy)pyridine with enhanced properties such as improved solubility or reduced toxicity. Innovations in synthetic methodologies could also streamline its production, making it more accessible for academic and industrial applications. Collaborative efforts between chemists, biologists, and clinicians will continue to drive advancements in using this compound as a building block for next-generation therapeutics.
462114-39-2 (5-Bromo-2-(pyrrolidin-3-yloxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)